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Compound of Interest

Compound Name: SSTC3

For researchers and scientists in the fast-paced world of drug development, the lifecycle of a
chemical compound extends beyond its experimental use. The proper disposal of research
chemicals like SSTC3, a potent activator of casein kinase 1a (CK1a), is a critical component of
laboratory safety and environmental responsibility. While specific disposal instructions for
SSTC3 are not readily available, established guidelines for laboratory chemical waste provide a
robust framework for its safe management.

Understanding SSTC3: A Profile

SSTC3, with the chemical formula C23H17F3N40sSz, is known for its role in inhibiting WNT
signaling. Its structure incorporates trifluoromethyl, sulfamoyl benzamide, and thiazole
moieties. While it is shipped as a non-hazardous chemical at ambient temperature, its disposal
requires adherence to standard laboratory safety protocols for chemical waste.

Core Principles of Chemical Waste Disposal

The disposal of any chemical waste, including SSTC3, should always be managed through an
institution's Environmental Health & Safety (EHS) department. The following principles, based
on guidelines from leading research institutions, are essential for the safe handling of SSTC3
waste.

Key Disposal Steps:
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Proper Labeling: All containers with SSTC3 waste must be clearly labeled with the full
chemical name: 4-(N-methyl-N-(4-(trifluoromethyl)phenyl)sulfamoyl)-N-(4-(pyridin-2-
yDthiazol-2-yl)benzamide. The label should also include the concentration and date.

Waste Segregation: Do not mix SSTC3 waste with other chemical waste streams unless
explicitly permitted by your institution's EHS guidelines. Incompatible chemicals can react
dangerously.

Container Integrity: Use a designated, leak-proof container that is chemically compatible with
SSTC3. The original container, if in good condition, can often be used for disposal.

Collection and Storage: Store the waste container in a designated satellite accumulation
area within the laboratory. This area should be under the control of laboratory personnel and
away from general traffic.

EHS Pickup: Once the container is full or ready for disposal, contact your institution's EHS
office to arrange for a pickup. Do not dispose of SSTC3 down the drain or in regular trash.

Quantitative Data Summary

For the safe management of chemical waste, it is crucial to adhere to established quantity and
time limits for storage in the laboratory. The following table summarizes general guidelines that

are often implemented by institutional EHS departments.

Parameter

Guideline

Source

Maximum Accumulation

Volume

No more than 55 gallons of
chemical waste at any one

time.

Stanford University[1]

Extremely Hazardous Waste

Quantity Limit

Up to 1 quart may be

accumulated.

University of California, San
Diego[2]

Extremely Hazardous Waste

Collection Timeframe

Must be collected within 3 days

of reaching the 1-quart limit.

University of California, San
Diego[2]

General Hazardous Waste

Collection Timeframe

Must be collected within 90
days from when waste is first

put into containers.

University of California, San
Diego[2]
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Note: Researchers must consult their institution's specific guidelines, as these may vary.

Procedural Flow for SSTC3 Disposal

The following diagram illustrates the logical workflow for the proper disposal of SSTC3, from

the point of generation to final removal by EHS.
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SSTC3 Disposal Workflow

In the Laboratory

Generate SSTC3 Waste

Transfer to a Labeled,
Compatible Waste Container

Store in Designated
Satellite Accumulation Area

Is Container Full or
Ready for Disposal?

Contact Environmental
Health & Safety (EHS)

Continue to Add Waste
Following Safety Protocols

EHS Reseonsibility

EHS Schedules and
Performs Waste Pickup

:

Proper Disposal According
to Federal and State Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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